Cas no 172219-15-7 (2-methyl-1-(pyridin-4-yl)propan-1-ol)

• Product Name: 2-methyl-1-(pyridin-4-yl)propan-1-ol
• CAS No: 172219-15-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD12153552
• CID: 4613670
• Update Time: 2025-05-26

2-methyl-1-(pyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(pyridin-4-yl)propan-1-ol
• 4-Pyridinemethanol, a-(1-methylethyl)-
• 4-Pyridinemethanol, α-(1-methylethyl)-

• MDL： MFCD12153552
• Inchi： 1S/C9H13NO/c1-7(2)9(11)8-3-5-10-6-4-8/h3-7,9,11H,1-2H3
• InChI Key： NQEBFPACCUFVIK-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(O)C(C)C

Additional information on 2-methyl-1-(pyridin-4-yl)propan-1-ol

Introduction to 2-Methyl-1-(Pyridin-4-Yl)Propan-1-Ol (CAS No. 172219-15-7)

2-Methyl-1-(pyridin-4-yl)propan-1-ol, also known by its CAS registry number CAS No. 172219-15-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent advancements in synthetic methodologies and its incorporation into drug design have further highlighted its potential in modern chemistry.

The molecular structure of 2-methyl-1-(pyridin-4-yl)propan-1-ol consists of a pyridine ring substituted at the 4-position with a propanol group that includes a methyl substituent. This arrangement imparts the molecule with both aromatic and hydroxyl functionalities, making it a valuable building block in organic synthesis. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, has made it a key intermediate in the synthesis of more complex molecules.

Recent studies have explored the antimicrobial properties of CAS No. 172219-15-7, revealing its potential as an effective agent against a range of bacterial and fungal pathogens. Researchers have also investigated its role in enzyme inhibition, particularly in targeting key enzymes involved in metabolic pathways, which could pave the way for novel therapeutic interventions.

In the context of materials science, 2-methyl-1-(pyridin-4-yl)propanol has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its ability to form stable bonds under specific conditions has led to applications in creating high-performance materials with tailored properties.

The synthesis of CAS No. 172219-15 has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods often involve catalytic systems that promote selective transformations, ensuring efficient production processes.

Looking ahead, the integration of 2-methyl-pyridin-propanol into drug delivery systems is an emerging area of research. Its amphiphilic nature allows for the formulation of nanoparticles that can enhance drug bioavailability and targeting efficiency.

In conclusion, CAS No. 172219 - 4-Yl)Propan - 4-Yl)Propan - ol stands out as a multifaceted compound with diverse applications across multiple disciplines. Ongoing research continues to unlock new potentials for this compound, underscoring its importance in contemporary chemical research.